Cas no 2172612-57-4 (2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid)

• Product Name: 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid
• CAS No: 2172612-57-4
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6350805
• PubChem ID: 165556513
• Update Time: 2025-06-08

2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid
• 2-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]benzoic acid
• 2172612-57-4
• EN300-1545048

• Inchi： 1S/C27H23BrN2O5/c1-16(25(31)30-17-10-11-24(28)22(14-17)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-12,14,23H,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b16-12+
• InChI Key： YWFXJBZFROSGFJ-FOWTUZBSSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid

Introduction to 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid (CAS No. 2172612-57-4)

2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid, identified by its CAS number 2172612-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural features, which include a brominated aromatic ring, an amino group functionalized with a fluoren-9-ylmethoxycarbonyl moiety, and an amide linkage. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The bromobenzoyl moiety in the molecular structure of this compound is particularly noteworthy, as bromine substituents are often employed in medicinal chemistry due to their ability to modulate electronic properties and influence binding interactions with biological targets. The benzoyl group, when combined with other functional groups, can serve as a pharmacophore or a key interaction point in drug design. Furthermore, the fluoren-9-ylmethoxycarbonyl (Fmoc) protected amino group is a common feature in peptide synthesis and drug development, providing stability during synthetic processes while allowing for controlled deprotection steps.

The 2-methylbut-2-enamide component of the molecule introduces a bulky side chain that can affect the conformational flexibility and solubility profile of the compound. This structural feature may be exploited to enhance binding affinity or to improve pharmacokinetic properties. The overall architecture of 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid suggests a potential role as an intermediate in the synthesis of more complex pharmaceutical agents or as a lead compound for further optimization.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic systems due to their favorable metabolic stability and enhanced binding interactions with biological targets. The fluoren core, in particular, has been extensively studied for its applications in materials science and pharmaceuticals. Its incorporation into bioactive molecules can lead to improved pharmacological properties, such as increased bioavailability and reduced susceptibility to enzymatic degradation. The Fmoc-amino group further enhances the utility of this compound as a building block for more sophisticated drug candidates.

The bromo-substituted benzoyl derivative aspect of this molecule aligns with current trends in medicinal chemistry where halogenated aromatic compounds are frequently explored for their potential therapeutic effects. Halogens, including bromine, are known to increase lipophilicity and can improve oral bioavailability. Additionally, brominated compounds have shown promise in various disease indications, including cancer and inflammation-related disorders. The combination of these features makes CAS No. 2172612-57-4 a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential drug candidates that exhibit favorable interactions with biological targets. In the case of 2-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobenzoic acid, computational studies have suggested that its unique structural features may allow it to interact with proteins involved in critical biological pathways.

The amide bond within this compound not only contributes to its structural complexity but also plays a crucial role in determining its physicochemical properties. Amides are known for their ability to form hydrogen bonds, which can be exploited to enhance binding affinity and selectivity. The presence of multiple hydrogen bond donors and acceptors in CAS No. 2172612-57-4 may contribute to its potential as a scaffold for developing high-affinity ligands.

Furthermore, the fluorenylmethoxycarbonyl protecting group is not only relevant for synthetic applications but also contributes to the overall hydrophobicity of the molecule. This feature can be advantageous when designing drugs intended for oral administration, as hydrophobicity often correlates with improved membrane permeability and bioavailability.

Current research in medicinal chemistry emphasizes the importance of understanding structure-property relationships (SPR) to guide drug design efforts effectively. The structural motifs present in CAS No. 2172612-57-4, such as the bromobenzoyl group and the Fmoc-amino moiety, are well-documented pharmacophores that have been successfully incorporated into numerous drug candidates over the years. By leveraging these established features, researchers can expedite the discovery process and reduce the time-to-market for new therapeutics.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural complexity makes it an attractive candidate for use as a building block in fragment-based drug design or as a starting point for library synthesis programs aimed at identifying novel bioactive molecules.

In conclusion, CAS No. 2172612-57-4, formally known as 2-bromo-5-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-2-methylbut--enamidobenzoic acid, represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including the bromobenzoyl moiety, Fmoc-amino group, and fluorenylmethoxycarbonyl protecting group, make it a versatile scaffold for developing new therapeutic agents targeting various disease states.